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For Researchers, Scientists, and Drug Development Professionals

Abstract
Alaptide, a synthetic spirocyclic dipeptide, has garnered significant interest for its remarkable

regenerative and neuroprotective properties. This technical guide provides a comprehensive

overview of the core scientific and technical aspects of Alaptide, focusing on its unique

chemical structure, synthesis, and biological activities. This document is intended to serve as a

resource for researchers, scientists, and drug development professionals exploring the

therapeutic potential of this intriguing molecule. While Alaptide has demonstrated significant

promise in preclinical studies, particularly in wound healing and neuroprotection, publicly

available quantitative efficacy data and detailed mechanistic insights remain limited. This guide

synthesizes the current knowledge, highlighting both the established facts and the areas

requiring further investigation.

Core Structure and Physicochemical Properties
Alaptide, chemically known as (S)-8-methyl-6,9-diazaspiro[4.5]decane-7,10-dione, is a

dipeptide composed of L-alanine and the cyclic amino acid, 1-aminocyclopentane-1-carboxylic

acid (cycloleucine)[1]. Its defining feature is the spirocyclic linkage between these two amino

acid residues, which imparts significant stability compared to linear dipeptides[1].
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Identifier Value

IUPAC Name
(S)-8-methyl-6,9-diazaspiro[4.5]decane-7,10-

dione

Molecular Formula C₉H₁₄N₂O₂

Molecular Weight 182.22 g/mol

CAS Number 90058-29-0

Property Value

Appearance White crystalline compound

Solubility in Water 0.1104 g/100 mL

Solubility in Ethanol 0.1011 g/100 mL

Solubility in Hexane 0.0024 g/100 mL

Synthesis of Alaptide
The synthesis of Alaptide has been approached through various methods, with a common

strategy involving the coupling of protected L-alanine and a cycloleucine derivative, followed by

deprotection and intramolecular cyclization.

General Solution-Phase Synthesis Workflow
A frequently cited synthetic route for Alaptide involves the following key steps:
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Step 1: Activation of L-Alanine

Step 2: Peptide Coupling Step 3: Deprotection Step 4: Intramolecular Cyclization

Protected L-Alanine

Activated L-Alanine DerivativeReaction

Activating Agent
(e.g., Ethyl Chloroformate)

Coupled Dipeptide Precursor

Reaction

Cycloleucine Derivative Deprotected DipeptideRemoval of Protecting Groups AlaptideCyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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